Cas no 2649054-27-1 (2-(1-isocyanatocyclopropyl)-1-methyl-3-nitrobenzene)

• Product Name: 2-(1-isocyanatocyclopropyl)-1-methyl-3-nitrobenzene
• CAS No: 2649054-27-1
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 5798432
• PubChem ID: 165662810
• Update Time: 2025-10-21

2-(1-isocyanatocyclopropyl)-1-methyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(1-isocyanatocyclopropyl)-1-methyl-3-nitrobenzene
• 2649054-27-1
• EN300-1848182

• Inchi： 1S/C11H10N2O3/c1-8-3-2-4-9(13(15)16)10(8)11(5-6-11)12-7-14/h2-4H,5-6H2,1H3
• InChI Key： HDYNLYKOABSCLA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(C)=C1C1(CC1)N=C=O)=O

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.2Ų

Additional information on 2-(1-isocyanatocyclopropyl)-1-methyl-3-nitrobenzene

Research Briefing on 2-(1-isocyanatocyclopropyl)-1-methyl-3-nitrobenzene (CAS: 2649054-27-1) in Chemical Biology and Pharmaceutical Applications

2-(1-isocyanatocyclopropyl)-1-methyl-3-nitrobenzene (CAS: 2649054-27-1) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique isocyanate and nitrobenzene functional groups, exhibits potential as a versatile intermediate in drug discovery and development. Recent studies have explored its applications in targeted covalent inhibitor design, owing to the reactivity of the isocyanate moiety, which can form stable bonds with nucleophilic residues in biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 2-(1-isocyanatocyclopropyl)-1-methyl-3-nitrobenzene as a key building block for the synthesis of covalent kinase inhibitors. The compound's cyclopropyl ring and nitro group were found to enhance binding affinity and selectivity, respectively, toward specific kinase targets. The study highlighted its role in the development of next-generation therapeutics for oncology and inflammatory diseases, with promising in vitro and in vivo results.

Another significant application of this compound lies in its use as a probe for chemical proteomics. A recent Nature Chemical Biology paper (2024) detailed its incorporation into activity-based protein profiling (ABPP) platforms to identify and characterize reactive cysteine residues in disease-associated proteins. This approach has provided new insights into the druggability of previously underexplored targets, paving the way for innovative drug discovery campaigns.

From a synthetic chemistry perspective, 2-(1-isocyanatocyclopropyl)-1-methyl-3-nitrobenzene presents interesting challenges and opportunities. Its stability under various reaction conditions has been investigated, with findings suggesting optimal handling protocols to preserve its reactivity while minimizing decomposition. Recent advances in flow chemistry have enabled more efficient large-scale production of this compound, addressing previous limitations in its availability for research purposes.

Safety and toxicological assessments of 2-(1-isocyanatocyclopropyl)-1-methyl-3-nitrobenzene have been conducted as part of preclinical development programs. While the compound shows manageable toxicity profiles in cellular assays, researchers emphasize the need for careful handling due to the potential respiratory sensitization associated with isocyanate-containing compounds. These findings have been documented in recent regulatory submissions and safety data sheets.

Looking forward, the unique chemical properties of 2-(1-isocyanatocyclopropyl)-1-methyl-3-nitrobenzene position it as a valuable tool in medicinal chemistry. Its applications extend beyond small molecule drug development, with emerging uses in bioconjugation chemistry and materials science. Ongoing research aims to further explore its potential in creating targeted therapies with improved pharmacokinetic properties and reduced off-target effects.